N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide
• InChI: InChI=1S/C15H13FN2O4/c1-10-8-13(6-7-14(10)18(20)21)22-9-15(19)17-12-4-2-11(16)3-5-12/h2-8H,9H2,1H3,(H,17,19)
• InChI Key: SANQEFDQZNAHJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C15H13FN2O4
• Molecular Weight: 304.27 g/mol

Description

N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide, also known as FMePAA, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. FMePAA is a member of the acetamide family and is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been studied for its potential therapeutic applications in various scientific research fields. One of the most promising applications of N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide is in the treatment of cancer. N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways that are involved in cell growth and inflammation. N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a type of inflammatory mediator. N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has also been shown to inhibit the activity of the protein kinase B (AKT) signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects
N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been shown to have several biochemical and physiological effects in animal models. N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been shown to reduce the levels of inflammatory mediators, such as prostaglandins and cytokines, in animal models of inflammation. N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has also been shown to induce apoptosis in cancer cells, leading to the inhibition of tumor growth. N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been shown to have low toxicity and is well tolerated in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide is its potential therapeutic applications in various scientific research fields. N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has been shown to have low toxicity and is well tolerated in animal models. However, one of the limitations of N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide is its complex synthesis method, which requires careful control of reaction conditions to obtain high yields and purity. N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide is also relatively expensive, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide. One direction is the further investigation of its potential therapeutic applications in cancer and inflammation. N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide has shown promising results in animal models, and further studies are needed to determine its efficacy in humans. Another direction is the development of more efficient synthesis methods for N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide, which would make it more accessible for scientific research. Additionally, the study of N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide in combination with other drugs may lead to more effective treatments for cancer and inflammation.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide involves the reaction of 4-fluoroaniline with 3-methyl-4-nitrophenol in the presence of acetic anhydride to form the intermediate 4-fluoro-3-methyl-5-nitrophenol. The intermediate is then reacted with acetic acid to form the final product, N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide. The synthesis of N-(4-fluorophenyl)-2-(3-methyl-4-nitrophenoxy)acetamide is a multi-step process that requires careful control of reaction conditions to obtain high yields and purity.